Cas no 13252-84-1 (4-Hydroxy-6-methoxy-2H-chromen-2-one)

4-Hydroxy-6-methoxy-2H-chromen-2-one Properties

Names and Identifiers

• 4-Hydroxy-6-methoxy-2H-chromen-2-one
• 4-hydroxy-6-methoxy-2H-1-Benzopyran-2-one
• 4-hydroxy-6-methoxychromen-2-one
• 4-hydroxy-6-methoxy-chromen-2-one
• 4-Hydroxy-6-methoxycoumarin
• 4-Hydroxy-6-methoxy-cumarin
• 6-methoxy-4-hydroxycoumarin
• 2H-1-Benzopyran-2-one, 4-hydroxy-6-Methoxy-
• 4-hydroxy-6-methoxy-2H-chromen-2-one
• EU-0067361
• A18159
• Z1198153640
• BS-52282
• SR-01000393576-1
• SCHEMBL3914588
• CS-0059192
• 2H-1-Benzopyran-2-one, 4-hydroxy-6-methoxy-
• E77220
• TimTec1_006614
• DTXSID90715616
• 4-Hydroxy-6-methoxy-chromen-2-one
• CCG-15319
• F0919-0077
• HMS1552M14
• AKOS001571219
• SR-01000393576
• 4-hydroxy-6-methoxycoumarin, AldrichCPR
• 13252-84-1
• EN300-249684
• FT-0767096
• 4-Hydroxy-6-methoxy-2H-1-benzopyran-2-one
• SY028437
• 4-Hydroxy-6-methoxy-2H-chromen-2-one #
• MFCD00463526
• 4-HYDROXY-6-METHOXYCOUMARIN
• 4-Hydroxy-6-Methoxy-2H-chroMen-2-one
• DB-062909
• +Expand

• MDL： MFCD00463526
• InChIKey： KFXXRRQBVLINPH-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8O4/c1-13-6-2-3-9-7(4-6)8(11)5-10(12)14-9/h2-5,11H,1H3
• SMILES： OC1C2C(=CC=C(OC)C=2)OC(=O)C=1

Computed Properties

• Exact Mass: 192.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.04225873g/mol
• Heavy Atom Count: 14
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 1.50720
• PSA: 59.67000
• Refractive Index: 1.624
• Boiling Point: 403.744°C at 760 mmHg
• Flash Point: 168.081°C
• Density: 1.412

4-Hydroxy-6-methoxy-2H-chromen-2-one Security Information

• Dangerous goods sign： Xn
• Risk Phrases： 22

4-Hydroxy-6-methoxy-2H-chromen-2-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%